1-[[7-[(3-Chlorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]methyl]piperidine-4-carboxamide

• IUPAC Name: 1-[[7-[(3-chlorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H25ClN6O3/c1-25-19-17(20(30)26(2)21(25)31)28(11-13-4-3-5-15(22)10-13)16(24-19)12-27-8-6-14(7-9-27)18(23)29/h3-5,10,14H,6-9,11-12H2,1-2H3,(H2,23,29)
• InChI Key: UCYPURHGRJBPSY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCC(CC3)C(=O)N)CC4=CC(=CC=C4)Cl
• Molecular Formula: C21H25ClN6O3
• Molecular Weight: 444.9 g/mol

Description

1-[[7-[(3-Chlorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]methyl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H25ClN6O3 and its molecular weight is 444.92. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction Studies

One study focuses on the molecular interaction of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1), a potent antagonist for the CB1 cannabinoid receptor. Using AM1 molecular orbital method and conformational analysis, this research developed unified pharmacophore models for CB1 receptor ligands, contributing to the understanding of the steric binding interactions crucial for antagonist activity at the CB1 receptor (Shim et al., 2002).

Polyamide Synthesis

Another area of application includes the synthesis of polyamides incorporating specific molecular structures. Research by Hattori and Kinoshita (1979) on polyamides containing theophylline and thymine showcases the chemical versatility and potential for creating novel materials with designed properties, which could be relevant for the development of new polymers or drug delivery systems (Hattori & Kinoshita, 1979).

Novel Heterocyclic Compounds

The synthesis and characterization of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, explored for their anti-inflammatory and analgesic properties, represent another application. Such compounds could provide a basis for developing new therapeutic agents with enhanced efficacy and selectivity for their targets (Abu‐Hashem et al., 2020).

Glycine Transporter 1 Inhibitor

Research identifying potent and orally available inhibitors of Glycine Transporter 1 (GlyT1), such as 1-methyl-N-(propan-2-yl)-N-({2-[4-(trifluoromethoxy)phenyl]pyridin-4-yl}methyl)-1H-imidazole-4-carboxamide, highlights the importance of structural specificity in the development of CNS drugs. This work illustrates the drug design process, from lead optimization to in vivo efficacy, underscoring the crucial role of chemical structure in therapeutic application (Yamamoto et al., 2016).